Cas no 450390-50-8 (3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide)
3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-N-(4-propan-2-yloxyphenyl)propanamide
- 3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide
-
- Inchi: 1S/C18H21NO2/c1-14(2)21-17-11-9-16(10-12-17)19-18(20)13-8-15-6-4-3-5-7-15/h3-7,9-12,14H,8,13H2,1-2H3,(H,19,20)
- InChI Key: RKLFMYAWQCNSMP-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OC(C)C)C=C1)(=O)CCC1=CC=CC=C1
3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3097-4766-2μmol |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3097-4766-5μmol |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3097-4766-10μmol |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3097-4766-20μmol |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3097-4766-1mg |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3097-4766-2mg |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3097-4766-3mg |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3097-4766-4mg |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3097-4766-5mg |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3097-4766-10mg |
3-phenyl-N-[4-(propan-2-yloxy)phenyl]propanamide |
450390-50-8 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide
Comprehensive Overview of 3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide (CAS No. 450390-50-8): Properties, Applications, and Industry Insights
3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide, identified by its CAS No. 450390-50-8, is a specialized organic compound gaining traction in pharmaceutical and material science research. This amide derivative features a unique structural framework combining a phenyl group with a propan-2-yloxy substituent, making it a subject of interest for its potential bioactivity and synthetic versatility. Researchers are increasingly exploring its role as an intermediate in drug development, particularly in targeting inflammation and metabolic disorders, aligning with current trends in precision medicine.
The compound’s molecular design, highlighted by its N-4-(propan-2-yloxy)phenyl moiety, offers stability and solubility advantages, critical for formulation scientists. Recent studies suggest its utility in polymer chemistry, where its aromatic backbone enhances thermal resistance in high-performance materials—a hot topic in sustainable industrial applications. With the rise of AI-driven drug discovery, 450390-50-8 has also been flagged in computational screenings for kinase inhibition, addressing frequent search queries like "novel kinase inhibitors 2024" or "amide-based bioactive compounds."
From a synthetic perspective, 3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide is synthesized via condensation reactions, a process frequently optimized using green chemistry principles—another trending focus area. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a key concern for buyers searching for "CAS 450390-50-8 suppliers" or "high-purity amide derivatives." Regulatory databases classify it as non-hazardous under standard handling conditions, ensuring compliance with global safety standards.
Market analysts note growing demand for this compound in Asia-Pacific regions, driven by pharmaceutical outsourcing trends. Its patent landscape remains open, sparking interest among startups exploring "generic API synthesis." Environmental impact assessments reveal low ecotoxicity, positioning it favorably against stricter ESG criteria—a frequent search theme among corporate sustainability officers.
In conclusion, 450390-50-8 exemplifies the intersection of traditional organic chemistry and modern applications. Whether for researchers investigating "phenylpropanamide analogs" or manufacturers seeking specialty intermediates, this compound offers multifaceted opportunities while addressing contemporary needs in health and technology sectors.
450390-50-8 (3-phenyl-N-4-(propan-2-yloxy)phenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)